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Compound of Interest

Compound Name: Bromoacetyl bromide

Cat. No.: B045743

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive safety information and handling procedures for
Bromoacetyl bromide, a highly reactive and corrosive chemical used in various synthetic
applications within research and drug development. Adherence to these guidelines is critical to
ensure personnel safety and prevent hazardous incidents.

Chemical Identification and Properties

Bromoacetyl bromide (CAS No. 598-21-0) is a colorless to yellow or brown liquid with a
sharp, pungent, and irritating odor.[1][2][3] It is a lachrymator, meaning it causes tearing.[4][5]
Due to its high reactivity, particularly with water, it must be handled with extreme caution.

Table 1: Physical and Chemical Properties of Bromoacetyl bromide
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Property Value Reference

Molecular Formula C2H2Br20 [415]

Molecular Weight 201.84 g/mol [4]
Colorless to yellow/dark brown

Appearance o [11[4115]
liquid

Boiling Point 147 - 150 °C (297 - 302 °F) [4][5]

Density 2.317 g/cm? at 20-25 °C [2][5]I6]

Vapor Pressure

3.8 mm Hg at 25 °C

[1]5]

Vapor Density

6.96 (Air = 1)

[5]

Water Solubility

Reacts violently

[1]14]

Solubility

Soluble in acetone and carbon

tetrachloride

[5]

Flash Point

> 105 °C (> 221 °F)

[5]

Hazard Identification and Toxicology

Bromoacetyl bromide is classified as a highly corrosive and reactive substance.[1] It poses

significant health risks upon exposure.

e Primary Hazards:

o Corrosive: Causes severe skin burns and serious eye damage.[4][5][6] Contact can result

in deep, painful burns.[1]

o Water-Reactive: Reacts violently with water, steam, or moisture, producing toxic and

corrosive hydrogen bromide gas.[3][4][5] This reaction can be explosive.[5]

o Lachrymator: Vapors are extremely irritating to the eyes and mucous membranes, causing

immediate tearing.[4][5]
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o Inhalation Toxicity: Inhalation of vapors can cause severe irritation and chemical burns to
the respiratory tract, leading to symptoms like coughing, shortness of breath, and
potentially fatal pulmonary edema (fluid in the lungs).[1][5]

o Toxicological Data:

o Occupational exposure limits have not been established for Bromoacetyl bromide.[1][4]
o LD50/LC50 data are not readily available.[5][6]
o lItis not classified as a carcinogen by IARC, NTP, or OSHA.[4][5]

Hierarchy of Controls

To mitigate the risks associated with Bromoacetyl bromide, a systematic approach to hazard
control should be implemented. The hierarchy of controls prioritizes the most effective

measures.
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Hierarchy of Controls for Bromoacetyl Bromide

‘Substitution

- Administrative Controls

=
=
=
=

Personal Protective Equipment (PPE)

" " Develop Standard Operating Procedures (SOPs). Work in a certified chemical fume hood. f—
Wear appropriate gloves, goggles, face shield, and lab coat. R e o ey e e e e Use a less hazardous reagentif possible. Is the use of Bromoacetyl bromide necessary?

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

a

Skin Contact __-~

Immediately flush with copious
amounts of water for at least
15-30 minutes in safety shower.

Remove all contaminated clothing
and shoes while flushing.

Seek immediate medical attention.

=Y (

~

Eye Contact .~ ) ("

Immediately flush eyes with water
for at least 30 minutes at
an eyewash station.

“>._ Inhalation
A

Move victim to fresh air immediately.

l

Hold eyelids open. Remove
contact lenses if possible.

If breathing is difficult, give oxygen.

If not breathing, give artificial respiration.

(Do NOT use mouth-to-mouth).

Seek immediate medical attention.

A

Seek immediate medical attention.

("<__ Ingestion

Do NOT induce vomiting.

If victim is conscious, rinse mouth
with water and give 2-4 cupfuls
of water or milk.

Seek immediate medical attention.
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4 Emergency Spill Response A
Spill Detected
Evacuate all non-essential personnel
from the spill area.
“{a

For large spills,
evacuate the area and
call emergency responders
immediately.

If safe, remove all ignition sources.

Ensure adequate ventilation
(fume hood).

:

Wear full PPE as specified
in Section 5.

DO NOT USE WATER or combustible
materials like paper towels.

Contain and absorb the spill with
inert, dry material (e.g., vermiculite,
dry sand, or earth).

Place absorbed material into a
suitable, labeled, sealed container
for hazardous waste disposal.

Decontaminate the area and ventilate
after cleanup is complete.

Report the incident to the
appropriate safety personnel.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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